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Compound of Interest

Compound Name: 4-Fluorobenzo[d]thiazole

CAS No.: 1247348-92-0

Cat. No.: B3177024

Get Quote

Introduction: The Rising Prominence of the
Fluorobenzothiazole Scaffold in Drug Discovery
The benzothiazole ring system, a bicyclic scaffold composed of fused benzene and thiazole

rings, is a cornerstone in medicinal chemistry, recognized for its vast therapeutic potential.[1] Its

derivatives are known to exhibit a wide array of biological activities, including anticancer,

antimicrobial, anti-inflammatory, and neuroprotective properties.[2] The strategic incorporation

of a fluorine atom onto this privileged structure, specifically at the 4-position, gives rise to 4-
Fluorobenzo[d]thiazole. This modification is of particular interest to drug development

professionals as fluorine substitution can significantly enhance metabolic stability, binding

affinity, and membrane permeability, thereby improving the overall pharmacokinetic and

pharmacodynamic profile of a drug candidate.

This guide serves as an in-depth technical resource for researchers, scientists, and drug

development professionals. It provides comprehensive data on the chemical identity and safety

of 4-Fluorobenzo[d]thiazole (CAS No. 1247348-92-0), outlines a fundamental synthetic

protocol, and explores the burgeoning applications of its derivatives in modern therapeutics,

from oncology to infectious diseases.
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Chemical Identity and Physicochemical Properties
Accurate identification is the foundation of all scientific research. The key identifiers and

properties of 4-Fluorobenzo[d]thiazole are summarized below.

Identifier Value Source

CAS Number 1247348-92-0 [3][4]

IUPAC Name 4-Fluoro-1,3-benzothiazole N/A

Molecular Formula C₇H₄FNS N/A

Molecular Weight 153.18 g/mol N/A

Synonyms 4-Fluorobenzothiazole [3]

Critical Safety and Handling Information
While a specific Safety Data Sheet (SDS) for 4-Fluorobenzo[d]thiazole is not widely available,

data from the closely related analogue, 4-Fluorobenzo[c][4][5][6]thiadiazole, provides valuable

insight into the expected hazard profile.[7] Researchers should handle this compound with the

utmost care, assuming it possesses similar hazardous properties until proven otherwise.

Table of Hazard and Precautionary Data (Based on Analogue CAS 134963-05-6)[7]
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Category GHS Hazard Statement
Precautionary Statements
(Selected)

Acute Toxicity H302: Harmful if swallowed.

P264: Wash hands thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301+P310: IF

SWALLOWED: Immediately

call a POISON

CENTER/doctor.

Skin Irritation H315: Causes skin irritation.

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water.

Eye Irritation
H319: Causes serious eye

irritation.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Respiratory Irritation
H335: May cause respiratory

irritation.

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray. P271: Use only outdoors

or in a well-ventilated area.

P304+P340: IF INHALED:

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing.

Handling and Storage:

Engineering Controls: Always handle in a well-ventilated area, preferably within a chemical

fume hood.[7]
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Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with

side shields or goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.[7]

Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[8]

The Role of 4-Fluorobenzothiazole in Modern
Therapeutics
The 4-fluorobenzothiazole scaffold is a key pharmacophore in a variety of investigational drug

candidates, demonstrating its versatility and importance in targeting complex diseases.

Anticancer Agents: Fluorinated 2-arylbenzothiazoles have shown potent and selective

activity against cancer cell lines, particularly breast cancer.[4] The mechanism is believed to

involve the induction of the cytochrome P450 enzyme CYP1A1, which metabolically

activates the compound into a cytotoxic agent specifically within tumor cells.[4]

Antiviral Therapeutics (SARS-CoV-2): Recent research has identified 4-fluorobenzothiazole

moieties as critical components in highly potent inhibitors of the SARS-CoV-2 main protease

(Mpro), an essential enzyme for viral replication.[3][9] These compounds represent promising

leads for the development of new COVID-19 therapeutics.[3]

Anthelmintic and Antibacterial Agents: Derivatives of fluorobenzothiazole have been

synthesized and evaluated for their activity against parasitic worms and various bacterial

strains, indicating a broad potential in combating infectious diseases.

Experimental Protocol: Synthesis of the 4-
Fluorobenzothiazole Core via Jacobsen Cyclization
The Jacobsen cyclization is a classical and effective method for synthesizing the benzothiazole

ring system. It involves the oxidative radical cyclization of a precursor thiobenzanilide. The

following protocol is a generalized procedure based on established literature for forming

substituted benzothiazole cores.[5][6]

Rationale: This two-step process begins with the formation of a thiobenzanilide from an aniline

and a thioacylating agent. The subsequent intramolecular cyclization is driven by an oxidizing

agent, typically potassium ferricyanide, which facilitates the formation of the stable, fused
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heterocyclic system. The choice of a 2-fluoro-substituted aniline as a starting material is critical

for introducing the fluorine atom at the desired 4-position of the final benzothiazole product.

Step 1: Thiobenzanilide Formation

Step 2: Jacobsen Cyclization

2-Fluoroaniline + 
 Substituted Benzoyl Chloride

Amide Formation 
 (Pyridine)

Thionation 
 (Lawesson's Reagent)

N-(2-fluorophenyl)thiobenzanilide

N-(2-fluorophenyl)thiobenzanilide

Oxidative Cyclization 
 (K3[Fe(CN)6], NaOH)

Substituted 
 4-Fluorobenzo[d]thiazole

Click to download full resolution via product page
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Caption: General workflow for synthesizing 4-fluorobenzothiazole derivatives.

Step-by-Step Methodology:

Amide Synthesis: To a solution of 2-fluoroaniline (1 equivalent) in pyridine at 0°C, add a

substituted benzoyl chloride (1 equivalent) dropwise. Allow the reaction to warm to room

temperature and stir for 4-6 hours. Pour the reaction mixture into cold water and collect the

resulting precipitate by filtration. Wash the solid with water and dry to yield the N-(2-

fluorophenyl)benzamide intermediate.

Thionation: Suspend the N-(2-fluorophenyl)benzamide (1 equivalent) in a suitable solvent

such as hexamethylphosphoramide (HMPA) or toluene. Add Lawesson's reagent (0.5

equivalents) and heat the mixture to 80-110°C for 2-4 hours, monitoring by TLC. After

cooling, partition the mixture between an organic solvent (e.g., ethyl acetate) and water.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure. Purify the crude product by column chromatography to obtain the

N-(2-fluorophenyl)thiobenzanilide.[6]

Oxidative Cyclization: Dissolve the N-(2-fluorophenyl)thiobenzanilide (1 equivalent) in a

suitable solvent like ethanol or methanol. Add an aqueous solution of sodium hydroxide

(NaOH), followed by the portion-wise addition of potassium ferricyanide (K₃[Fe(CN)₆]) (2-3

equivalents) with vigorous stirring.[5][6] Stir at room temperature for 12-24 hours. Dilute the

reaction with water and extract with an organic solvent. Combine the organic extracts, wash

with water, dry, and concentrate. Purify the residue by chromatography to yield the final 4-
fluorobenzo[d]thiazole derivative.

Conclusion and Future Outlook
4-Fluorobenzo[d]thiazole is more than just a chemical entity; it is a versatile and powerful

scaffold that continues to fuel innovation in drug discovery. Its unique electronic properties,

conferred by the fluorine atom, make it an attractive building block for creating next-generation

therapeutics with enhanced efficacy and safety profiles. As research progresses, we can

anticipate the emergence of novel 4-fluorobenzothiazole derivatives targeting a wider range of

diseases, further solidifying the importance of this remarkable heterocyclic core in medicinal

chemistry.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://eurjchem.com/index.php/eurjchem/article/download/2234/pdf_2234
https://www.aaronchem.com/sds/134963-05-6.pdf
https://eurjchem.com/index.php/eurjchem/article/download/2234/pdf_2234
https://www.benchchem.com/product/b3177024/docs?utm_src=pdf-body#4-fluorobenzo-d-thiazole-a-technical-guide-for-researchers
https://www.benchchem.com/product/b3177024/docs?utm_src=pdf-body#4-fluorobenzo-d-thiazole-a-technical-guide-for-researchers
https://www.benchchem.com/product/b3177024/docs?utm_src=pdf-body#4-fluorobenzo-d-thiazole-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3177024?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Gupta, A., & Rawat, S. (2010). Synthesis and Cyclization of Benzothiazole: Review. Journal

of Current Pharmaceutical Research, 3(1), 13-23. Available from: [Link]

Shi, D. F., Bradshaw, T. D., Wrigley, S., McCall, C. J., Lelieveld, P., Fichtner, I., & Stevens, M.

F. (1996). Antitumor Benzothiazoles. 14. Synthesis and in Vitro Biological Properties of

Fluorinated 2-(4-Aminophenyl)benzothiazoles. Journal of Medicinal Chemistry, 39(17), 3375–

3384. Available from: [Link]

Ravi Sankar Reddy D., et al. (2014). Synthesis, characterization and biological evaluation of

some novel 6-fluoro benzothiazole substituted thiazolidinones as anthelmintic activity. Der

Pharma Chemica, 6(1), 213-219. Available from: [Link]

Chemat. (n.d.). 4-Fluorobenzo(d)thiazole. Retrieved from [Link]

Novachemistry. (n.d.). 4-Fluorobenzo[d]thiazole. Retrieved from [Link]

Hattori, S. I., et al. (2023). Structure-Activity Relationship Studies of SARS-CoV-2 Main

Protease Inhibitors Containing 4-Fluorobenzothiazole-2-carbonyl Moieties. Journal of

Medicinal Chemistry, 66(19), 13516–13529. Available from: [Link]

Banerjee, B., et al. (2022). Synthesis, characterization and Hirshfeld surface analysis of 2-

aminobenzothiazol with 4-fluorobenzoic acid co-crystal. European Journal of Chemistry,

13(2), 206-213. Available from: [Link]

Al-Omair, M. A. (2010). A simple and efficient route for synthesis of 2-alkylbenzothiazoles.

Molecules, 15(7), 4645-4651. Available from: [Link]

Al-Ayed, A. S. (2016). Recent Advances in Synthesis of Benzothiazole Compounds Related

to Green Chemistry. International Journal of Organic Chemistry, 6, 15-32. Available from:

[Link]

Aaron Chemistry GmbH. (2024). Safety Data Sheet: 4-Fluorobenzo[c][4][5][6]thiadiazole.

Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.researchgate.net/publication/266205814_Synthesis_and_Cyclization_of_Benzothiazole_Review
https://pubs.acs.org/doi/abs/10.1021/jm960144p
https://www.derpharmachemica.com/pharma-chemica/synthesis-characterization-and-biological-evaluation-of-some-novel-6-fluoro-benzothiazole-substituted-thiazolidinones-as-anthelmintic-activity.pdf
https://www.chemat.com.pl/pl/search?query=1247348-92-0
https://www.benchchem.com/product/b3177024/docs?utm_src=pdf-body#4-fluorobenzo-d-thiazole-a-technical-guide-for-researchers
https://www.novachemistry.ca/products/4-Fluorobenzo[d]thiazole-NVBP135600
https://pubs.acs.org/doi/10.1021/acs.jmedchem.3c00777
https://www.eurjchem.com/index.php/eurjchem/article/view/2640
https://www.mdpi.com/1420-3049/15/7/4645
https://www.scirp.org/journal/paperinformation.aspx?paperid=64177
https://pubs.acs.org/doi/pdf/10.1021/jm001104n
https://www.aaronchem.com/sds/134963-05-6.pdf
https://eurjchem.com/index.php/eurjchem/article/download/2234/pdf_2234
https://www.aaron-chemistry.de/sds/AARON-AA005I6L-EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3177024?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aaron Chemistry GmbH. (2024). Safety Data Sheet: 4-Fluorobenzo[c][4][5][6]thiadiazole.

Retrieved from [Link]

Ferreira, R. S., et al. (2019). Synthesis and evaluation of novel 2,4-disubstituted arylthiazoles

against T. brucei. PLoS Neglected Tropical Diseases, 13(12), e0007883. Available from:

[Link]

Expert Opinion on Therapeutic Patents. (2021). Current trends of benzothiazoles in drug

discovery: a patent review (2015-2020). Retrieved from [Link]

MDPI. (2025). Benzothiazole-Based Therapeutics: FDA Insights and Clinical Advances.

Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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